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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722

Essential Safety and Handling Guide for SBC-
115076

This document provides immediate, essential safety, handling, and disposal information for
SBC-115076, a potent proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitor. The
following procedures are designed to ensure the safety of laboratory personnel and to provide
clear, operational guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

While SBC-115076 is not classified as a hazardous substance or mixture, adherence to
standard laboratory safety protocols is crucial.[1] The following personal protective equipment
is recommended when handling SBC-115076 to minimize exposure and ensure a safe working
environment.
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PPE Category Item Specification

) ANSI Z87.1 certified, with side
Eye Protection Safety Glasses

shields

) ) Nitrile or latex, chemically
Hand Protection Disposable Gloves

resistant

Body Protection Laboratory Coat Standard, long-sleeved

Use in a well-ventilated area. If

) ) dust is generated, a NIOSH-
Respiratory Not generally required

approved respirator may be

appropriate.

Physical and Chemical Properties

A summary of the key quantitative data for SBC-115076 is provided below for easy reference.

Property Value
CAS Number 489415-96-5
Molecular Formula C31H33N305[2]
Molecular Weight 527.62 g/mol [3]
Appearance White to off-white solid powder][3]
Purity >98%][3]
DMSO: = 5 mg/mLDMF: 2 mg/mLDMSO:PBS
Solubility (pH 7.2) (1:1): 0.5 mg/mL[2]Not soluble in

water[3]

Storage (Solid)

Short term (days to weeks): 0 - 4°CLong term
(months to years): -20°C[3]

Storage (Stock Solution)

Short term (days to weeks): 0 - 4°CLong term
(months): -20°C[3]

Stability

= 4 years when stored properly[2]
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Operational Plan: Handling and Stock Solution
Preparation

Follow these procedural steps for the safe handling and preparation of SBC-115076 stock
solutions.

Step 1: Engineering Controls

o Work in a well-ventilated laboratory, preferably within a chemical fume hood to minimize
inhalation exposure.

o Ensure an eyewash station and safety shower are readily accessible.[1]
Step 2: Weighing and Handling
» Before use, allow the product to equilibrate to room temperature.

o Carefully weigh the desired amount of the solid powder on a calibrated analytical balance.
Avoid generating dust.

Step 3: Stock Solution Preparation

o Based on the desired concentration and experimental requirements, select an appropriate
solvent (e.g., DMSO).

o To prepare a stock solution, slowly add the solvent to the vial containing the SBC-115076
powder.

» Vortex or sonicate the solution to ensure complete dissolution. If precipitation occurs, gentle
warming can be used to aid dissolution.[4]

e For a 10 mM stock solution in DMSO, for example, add 189.5 uL of DMSO to 1 mg of SBC-
115076.

Step 4: Storage of Stock Solutions

o Store stock solutions in tightly sealed vials at -20°C for long-term use.[3]
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For short-term storage (days to weeks), solutions can be kept at 0 - 4°C.[3]

Avoid repeated freeze-thaw cycles. Aliquoting the stock solution into smaller, single-use
volumes is recommended.

First Aid Measures

In the event of exposure, follow these first aid protocols:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with plenty of water.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek medical
attention.[1]

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.
Seek medical attention.[1]

Disposal Plan

Dispose of SBC-115076 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Unused Product: While not classified as hazardous, it is recommended to dispose of unused
SBC-115076 as chemical waste through a licensed professional waste disposal service.

Contaminated Materials: Dispose of contaminated lab supplies (e.qg., pipette tips, vials,
gloves) in a designated chemical waste container.

Empty Containers: Triple rinse empty containers with an appropriate solvent and dispose of
them according to local guidelines.
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Mechanism of Action: SBC-115076 Signaling
Pathway

SBC-115076 is a potent inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK?9).[4]
By binding to circulating PCSK9, SBC-115076 prevents its interaction with the low-density
lipoprotein receptor (LDLR) on the surface of hepatocytes.[3] This inhibition of the PCSK9-
LDLR interaction prevents the degradation of the LDLR, leading to increased recycling of the
receptor to the cell surface. The higher number of LDLRs on the cell surface enhances the
clearance of LDL-cholesterol from the bloodstream, thereby lowering plasma LDL and total

cholesterol levels.[3]
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Caption: Mechanism of SBC-115076 as a PCSK9 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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